Cas no 2229209-68-9 (1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2229209-68-9
• MF: C₁₀H₉BrFNO
• MW: 258.086965322495
• CID: 6019592
• PubChem ID: 165687152
• Update Time: 2025-10-29

1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one
• EN300-1909262
• 1-[1-(5-bromo-2-fluoropyridin-3-yl)cyclopropyl]ethan-1-one
• 2229209-68-9

• Inchi： 1S/C10H9BrFNO/c1-6(14)10(2-3-10)8-4-7(11)5-13-9(8)12/h4-5H,2-3H2,1H3
• InChI Key： ZOQQNCSMGMIDSC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 256.98515g/mol
• Monoisotopic Mass: 256.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2229209-68-9 and Product Name: 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one

The compound with the CAS number 2229209-68-9 and the product name 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents on the pyridine ring, combined with the cyclopropyl ethanone moiety, endows this compound with distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry research. The pyridine scaffold, in particular, is widely recognized for its versatility and biological activity. The introduction of halogen atoms such as bromine and fluorine into the pyridine ring can significantly modulate the pharmacokinetic and pharmacodynamic properties of a molecule. Specifically, the 5-bromo-2-fluoropyridine moiety in this compound is known to enhance binding affinity to biological targets, making it an attractive scaffold for the design of small-molecule inhibitors.

The cyclopropylethanone group appended to the pyridine ring adds another layer of complexity to the molecular structure. This moiety is not only electron-deficient but also capable of participating in various chemical reactions, including nucleophilic addition and condensation reactions. Such reactivity makes this compound a promising intermediate for synthesizing more complex derivatives with tailored biological activities. The cyclopropyl ring, in particular, is known for its ability to improve metabolic stability and oral bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethanone as a key intermediate in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility in generating derivatives with potent activity against various biological targets, including enzymes and receptors involved in cancer progression. For instance, modifications of this core structure have led to compounds that exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. These findings underscore the compound's potential as a building block for next-generation anticancer drugs.

The fluoro substituent in particular has been extensively studied for its ability to enhance drug efficacy and reduce toxicity. Fluorinated aromatic compounds are known to improve binding affinity due to their ability to engage hydrophobic pockets and form additional hydrogen bonds. In the context of 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one, the fluorine atom at the 2-position of the pyridine ring likely contributes to its high affinity for biological targets, thereby increasing its therapeutic potential.

Moreover, the bromo substituent at the 5-position of the pyridine ring plays a crucial role in modulating the reactivity and selectivity of this compound. Bromine is a versatile halogen that can participate in various chemical transformations, including cross-coupling reactions and radical-mediated processes. These reactions are essential for generating more complex molecular architectures, which can be further optimized for improved pharmacological properties.

In conclusion, 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-one represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, including the 5-bromo-2-fluoropyridine and cyclopropylethanone moieties, make it a valuable intermediate for synthesizing novel therapeutic agents with potential applications in oncology and other therapeutic areas. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and development.